Cas no 794564-03-7 (Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester)
794564-03-7 structure
Product Name:Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester
CAS No:794564-03-7
MF:C31H46O3
MW:466.695149898529
CID:1797754
PubChem ID:66860687
Update Time:2025-04-21
Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester
- 2-(4-phenylmethoxyphenyl)ethyl hexadecanoate
- 794564-03-7
- 2-[4-(BENZYLOXY)PHENYL]ETHYL HEXADECANOATE
- DTXSID40735905
- SCHEMBL966256
-
- Inchi: 1S/C31H46O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-31(32)33-26-25-28-21-23-30(24-22-28)34-27-29-18-15-14-16-19-29/h14-16,18-19,21-24H,2-13,17,20,25-27H2,1H3
- InChI Key: YDMJPLKEVXVKJS-UHFFFAOYSA-N
- SMILES: O(CCC1C=CC(=CC=1)OCC1C=CC=CC=1)C(CCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 466.34469533g/mol
- Monoisotopic Mass: 466.34469533g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 34
- Rotatable Bond Count: 21
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.9
- Topological Polar Surface Area: 35.5Ų
Hexadecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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